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Executive Summary

2-amino-N,N-dimethylpentanamide (also known as N,N-Dimethylnorvalinamide) is a non-

canonical amino acid derivative characterized by a five-carbon aliphatic backbone (norvaline)
and a tertiary amide terminus. Unlike standard primary amides, the N,N-dimethyl substitution
confers unique physicochemical properties, including increased lipophilicity, enhanced solubility
in organic solvents, and significant resistance to enzymatic hydrolysis by amidases.

In medicinal chemistry, this motif serves as a critical C-terminal capping group. By replacing the
native carboxyl or primary amide terminus of a peptide with the N,N-dimethyl amide,
researchers can dramatically extend the plasma half-life of peptide therapeutics while
maintaining the hydrogen-bond accepting capability required for receptor binding.

Chemical Profile & Properties[1][2][3][4][5]

The molecule represents a structural hybrid between the lipophilic amino acid Norvaline and
the solubilizing Dimethylamine moiety.

Physicochemical Data[1]
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Property Value | Description Note

2-amino-N,N-
IUPAC Name ) )
dimethylpentanamide

Molecular Formula

Molecular Weight 144.22 g/mol Small Fragment (<150 Da)

) Light yellow oil (Free base) / )
Physical State ] ] Hygroscopic as salt
White solid (HCI)

High in MeOH, DCM, DMSO;

Solubility )
Moderate in Water
) Lipophilic enough for CNS
LogP (Predicted) ~0.8-1.1 ]
penetration
Typical for
pKa (Amine) ~8.5-9.0
-amino amides
o Available as (S), (R), or (S)-enantiomer is Norvaline
Chirality .
Racemic analog

Structural Logic Diagram (SAR)

The following diagram illustrates the functional roles of each structural component within a drug
design context.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Increases Lipophilicity

1
I

Pentyl Side Chain !

: (Membrane Permeability)

I

(Norvaline Skeleton)

e

. . . Alpha-Amine (NH2)
2-amino-N,N-dimethylpentanamide (Attachment Point) | -

I
Metabolic Stability |
(Resists Amidases) |
1

Improves Solubility
(No H-bond Donor)

Click to download full resolution via product page

Figure 1: Structure-Activity Relationship (SAR) breakdown of the 2-amino-N,N-
dimethylpentanamide scaffold.

Synthetic Methodology

The synthesis of 2-amino-N,N-dimethylpentanamide is best achieved through a Boc-
protection strategy starting from Norvaline. This route avoids racemization and allows for the

isolation of high-purity intermediates.[1]

Reaction Scheme
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Figure 2: Step-wise synthetic pathway from Norvaline to the target hydrochloride salt.

Detailed Protocol

Step 1: N-Boc Protection
¢ Dissolve Norvaline (1.0 eq) in 1N NaOH/Dioxane (1:1 v/v).

¢ Cool to 0°C and add Di-tert-butyl dicarbonate (
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, 1.1 eq) dropwise.

e Stir at RT for 12 hours. Acidify with KHSO4 to pH 2-3.
o Extract with EtOAc, wash with brine, dry over
, and concentrate to yield Boc-Norvaline.

Step 2: Amidation (The Critical Step) Rationale: Direct reaction of esters with dimethylamine is
slow. Using a coupling reagent (HATU or EDC) ensures rapid conversion without racemization.

Dissolve Boc-Norvaline (1.0 eq) in dry DMF.

Add HATU (1.1 eq) and DIPEA (3.0 eq). Stir for 10 min to activate the carboxylate.

Add Dimethylamine hydrochloride (1.2 eq).

Stir at RT for 4-6 hours. Monitor by TLC (formation of a less polar spot).

Workup: Dilute with EtOAc, wash sequentially with 1N HCI, sat.

, and brine.[1]

Concentrate to obtain the Boc-protected amide as a colorless oil.

Step 3: Deprotection

Dissolve the intermediate in 4M HCI in Dioxane (5-10 mL/qg).

Stir at RT for 1-2 hours until gas evolution (

, Isobutylene) ceases.

Concentrate in vacuo. Triturate the residue with diethyl ether to precipitate the product.

Filter and dry to yield 2-amino-N,N-dimethylpentanamide hydrochloride as a white
hygroscopic solid.

Analytical Characterization
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Verification of the structure is performed using Proton NMR (

-NMR).[2] The following data corresponds to the free base in

Expected

-NMR (400 MHz,

):
Chemical Shift
( Multiplicity Integration Assignment Interpretation
)
Primary amine
5.19 Broad Singlet 2H protons
(exchangeable).
Characteristic
Triplet ( methine proton
4.40 1H -CH adjacent to
) amine and
carbonyl.
Amide methyl
. group A (distinct
3.08 Singlet 3H )
due to restricted
rotation).
) Amide methyl
2.98 Singlet 3H
group B.
Norvaline side
1.60-1.35 Multiplet 4H chain
methylenes.
Terminal methyl
0.95 Triplet 3H of the pentyl

chain.
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Note: The appearance of two distinct singlets for the N-methyl groups (3.08 and 2.98 ppm)
confirms the formation of the tertiary amide bond, which exhibits restricted rotation on the NMR
timescale.

Applications in Drug Discovery[8]
Peptidomimetic "Capping"

In peptide therapeutics, the C-terminus is a primary site of degradation by carboxypeptidases.

e Mechanism: Converting the C-terminal carboxylate to an N,N-dimethylamide creates steric
bulk that prevents the enzyme from docking and hydrolyzing the bond.

e Advantage: Unlike a simple primary amide (

), the dimethyl variant is more lipophilic, improving blood-brain barrier (BBB) permeability.

Fragment-Based Drug Discovery (FBDD)

This molecule serves as an ideal "fragment” for screening against GPCRs and enzymes.

o Ligand Efficiency: It possesses a low molecular weight (144 Da) but high specific binding
potential via the amine (cationic interaction) and the amide oxygen (H-bond acceptor).

o Vector: The pentyl chain provides a hydrophobic vector to explore "greasy" pockets in
binding sites (e.g., hydrophobic S1 pockets in proteases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

